Cas no 1018504-79-4 (N5-(3-methoxyphenyl)pyridine-2,5-diamine)

• Product Name: N5-(3-methoxyphenyl)pyridine-2,5-diamine
• CAS No: 1018504-79-4
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• MDL: MFCD10009490
• CID: 5241615
• PubChem ID: 28477215
• Update Time: 2026-03-08

N5-(3-methoxyphenyl)pyridine-2,5-diamine Chemical and Physical Properties

Names and Identifiers

• N5-(3-methoxyphenyl)pyridine-2,5-diamine
• 2,5-Pyridinediamine, N5-(3-methoxyphenyl)-

• MDL： MFCD10009490
• Inchi： 1S/C12H13N3O/c1-16-11-4-2-3-9(7-11)15-10-5-6-12(13)14-8-10/h2-8,15H,1H3,(H2,13,14)
• InChI Key： ILMMFUXDVMDNCV-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)NC1C=NC(=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 2
• Topological Polar Surface Area: 60.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on N5-(3-methoxyphenyl)pyridine-2,5-diamine

Introduction to N5-(3-methoxyphenyl)pyridine-2,5-diamine (CAS No. 1018504-79-4)

N5-(3-methoxyphenyl)pyridine-2,5-diamine, a compound with the chemical formula C₁₂H₁₃N₃O, is a significant molecule in the field of pharmaceutical research and development. This compound, identified by its CAS number 1018504-79-4, has garnered attention due to its potential applications in medicinal chemistry and drug design. The structural features of this molecule, particularly the presence of a pyridine core and substituent groups, make it a versatile candidate for further exploration in synthetic chemistry and biological activity studies.

The pyridine-2,5-diamine moiety is a key pharmacophore that contributes to the compound's reactivity and interaction with biological targets. Pyridine derivatives are widely recognized for their role in pharmaceuticals, with numerous drugs featuring this heterocyclic scaffold. The 3-methoxyphenyl group attached to the pyridine ring introduces additional functionalization, which can influence the compound's solubility, metabolic stability, and binding affinity to biological receptors.

In recent years, there has been a growing interest in developing novel compounds that exhibit inhibitory effects on various enzymes and receptors involved in disease pathways. N5-(3-methoxyphenyl)pyridine-2,5-diamine has been investigated for its potential as an inhibitor of enzymes such as kinases and phosphodiesterases. These enzymes play crucial roles in signal transduction pathways and are often implicated in conditions like cancer, inflammation, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its structural flexibility, which allows for modifications at multiple sites to optimize its pharmacological properties. Researchers have explored various derivatives of N5-(3-methoxyphenyl)pyridine-2,5-diamine to enhance its binding affinity and selectivity. For instance, studies have shown that introducing additional substituents at the 3-position of the phenyl ring can significantly alter the compound's interaction with target proteins.

The synthesis of N5-(3-methoxyphenyl)pyridine-2,5-diamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyridine core efficiently. These methods not only improve the efficiency of the synthesis but also minimize unwanted byproducts, making the process more sustainable and scalable.

Recent advances in computational chemistry have also played a pivotal role in understanding the molecular interactions of N5-(3-methoxyphenyl)pyridine-2,5-diamine. Molecular docking studies have been used to predict how this compound binds to its target enzymes and receptors at an atomic level. These simulations provide valuable insights into the compound's mechanism of action and help guide the design of more potent derivatives.

In clinical research, N5-(3-methoxyphenyl)pyridine-2,5-diamine has been tested in preclinical models for various therapeutic applications. Preliminary results suggest that it may have therapeutic potential in treating conditions characterized by abnormal kinase activity. However, further studies are needed to evaluate its safety profile and efficacy in human trials. The compound's ability to modulate enzyme activity makes it an attractive candidate for developing targeted therapies that minimize side effects associated with broader-spectrum drugs.

The future direction of research on N5-(3-methoxyphenyl)pyridine-2,5-diamine includes exploring its role in drug repurposing efforts. By repositioning existing compounds like this one for new therapeutic indications, researchers can accelerate the development of new treatments without going through lengthy discovery processes. Additionally, investigating its interactions with other biological targets may uncover novel mechanisms of action that could lead to breakthroughs in drug development.

In conclusion, N5-(3-methoxyphenyl)pyridine-2,5-diamine (CAS No. 1018504-79-4) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover more about its properties and applications, this molecule is likely to play an increasingly important role in future medical treatments.